N-[4-(4-methylphenoxy)butyl]cyclopentanamine;oxalic acid

• IUPAC Name: N-[4-(4-methylphenoxy)butyl]cyclopentanamine;oxalic acid
• InChI: InChI=1S/C16H25NO.C2H2O4/c1-14-8-10-16(11-9-14)18-13-5-4-12-17-15-6-2-3-7-15;3-1(4)2(5)6/h8-11,15,17H,2-7,12-13H2,1H3;(H,3,4)(H,5,6)
• InChI Key: HDIQFKSQAJBXCX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCCNC2CCCC2.C(=O)(C(=O)O)O
• Molecular Formula: C18H27NO5
• Molecular Weight: 337.4 g/mol

Description

N-[4-(4-methylphenoxy)butyl]cyclopentanamine; oxalic acid is a chemical compound with the molecular formula C16H26NO It is known for its unique structure, which includes a cyclopentanamine moiety linked to a 4-methylphenoxy group via a butyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(4-methylphenoxy)butyl]cyclopentanamine typically involves the reaction of cyclopentanamine with 4-(4-methylphenoxy)butyl bromide. The reaction is carried out in the presence of a base, such as potassium carbonate, in an aprotic solvent like dimethylformamide (DMF). The reaction mixture is heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or column chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

N-[4-(4-methylphenoxy)butyl]cyclopentanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the phenoxy group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in DMF for nucleophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

N-[4-(4-methylphenoxy)butyl]cyclopentanamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-(4-methylphenoxy)butyl]cyclopentanamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• N-[4-(3-methoxyphenoxy)butyl]cyclopentanamine
• N-[4-(2-methoxy-4-methylphenoxy)butyl]cyclopentanamine

Uniqueness

N-[4-(4-methylphenoxy)butyl]cyclopentanamine is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity patterns and biological activities, making it valuable for specific research applications.